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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1353273

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomeric forms of lactose
octaacetate, focusing on the a- and 3-anomers. It covers their synthesis, purification, and
detailed physicochemical characterization. This document is intended to be a valuable resource
for researchers in carbohydrate chemistry, drug development, and materials science.

Introduction to Lactose Octaacetate Isomers

Lactose octaacetate, the fully acetylated derivative of lactose, is a key intermediate in
synthetic carbohydrate chemistry.[1] It exists primarily as two anomers, a-lactose octaacetate
and B-lactose octaacetate, which differ in the stereochemistry at the anomeric carbon (C-1) of
the glucose unit. This seemingly minor structural difference leads to distinct physicochemical
properties, including melting point, optical rotation, and solubility. The -anomer is often the
more desired isomer in synthetic applications due to its higher stability and crystallinity.

Physicochemical Properties of Lactose Octaacetate
Isomers

The a- and B-anomers of lactose octaacetate can be distinguished by their distinct physical
and spectroscopic properties. While melting points and optical rotations are classical indicators,
1H and 13C NMR spectroscopy are the most definitive methods for anomeric characterization.[2]

Table 1: Physicochemical Properties of a- and 3-Lactose Octaacetate
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Property

a-Lactose Octaacetate

B-Lactose Octaacetate

Melting Point (°C)

75-78[3]

94.0-97.5[4], 139-141[5]

Specific Optical Rotation
(Na]D)

+53.5° ( 1, CHCI3)

-4.14° (¢ 10.0, CHCI3)[4]

Appearance

Solid[3]

White Crystalline Solid[5]

Table 2: Key IH NMR Chemical Shifts (ppm) in CDCls

Proton oa-Anomer[2] B-Anomer[2]
H-1 (Glc) 6.25 (d, J = 3.6 Hz) 5.66 (d, J = 8.5 Hz)
H-1' (Gal) 4.59 (d, J = 8.0 Hz) 4.56 (d, J = 8.0 Hz)

Table 3: Key 13C NMR Chemical Shifts (ppm) in CDCls

Carbon o-Anomer[2] B-Anomer[2]
C-1 (Glc) 89.2 91.6

C-1' (Gal) 101.9 102.0

C-4 (Glc) 82.1 82.1

Synthesis and Purification of Isomeric Lactose

Octaacetate

The acetylation of lactose typically yields a mixture of a- and 3-anomers. The ratio of these

anomers can be influenced by the reaction conditions.[2] The purification of the desired -

anomer is often achieved through fractional crystallization.

Experimental Protocols

Protocol 1: Classical Acetylation of Lactose[6]
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This method involves the reaction of anhydrous D-lactose with acetic acid and sodium acetate,
followed by treatment with acetic anhydride.

o Materials: Anhydrous D-lactose, acetic acid, anhydrous sodium acetate, acetic anhydride.

e Procedure:

o A mixture of anhydrous D-lactose (0.1 mole), acetic acid (0.8 mole), and anhydrous
sodium acetate (0.36 g) is heated at 100°C for 2 hours with stirring.

o Excess acetic acid and water are removed under vacuum.

o The resulting partially acetylated lactose is reacted with acetic anhydride in the presence
of anhydrous sodium acetate under reflux for 30 minutes.

o Excess acetic anhydride and acetic acid are distilled off.

o The molten product is mixed with water, ground, filtered, and dried to yield a mixture of
lactose octaacetate anomers. The typical yield is approximately 85%.

Protocol 2: Microwave-Assisted Synthesis of Lactose Octaacetate[7][8]

This method offers a more rapid and efficient synthesis.

o Materials: D-(+)-lactose monohydrate, acetic anhydride, anhydrous sodium acetate.

e Procedure:

o D-(+)-lactose monohydrate (10.0 g) is mixed with acetic anhydride (30 cm3) and
anhydrous sodium acetate (3.0 g) in a round-bottom flask.

o The mixture is subjected to microwave irradiation (700 W) for 10-20 minutes.[7][8]

o The reaction mixture is poured into ice water and stirred.

o The precipitated white solid is filtered, washed with distilled water, and dried.

o The crude product can be further purified by recrystallization from 95% ethanol.[7]
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Protocol 3: Purification of 3-Lactose Octaacetate by Fractional Crystallization[4]
This protocol describes the isolation of the pure 3-anomer from the anomeric mixture.

o Materials: Crude lactose octaacetate mixture, dichloromethane (CH2Clz), methanol
(MeOH).

e Procedure:

o The crude product from the acetylation reaction is dissolved in a minimal amount of
CH2Cla.

o Methanol (approximately 10 volumes) is added to the solution.
o The solution is allowed to crystallize. The [3-anomer, being less soluble, will crystallize out.

o The crystals are collected by filtration and can be recrystallized from a CH2Cl>-MeOH
solvent system to achieve high purity.[4]

Experimental and Logical Workflows

The following diagrams illustrate the synthesis, purification, and characterization workflow for
the isomeric forms of lactose octaacetate.
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Caption: Workflow for the synthesis, purification, and characterization of lactose octaacetate
isomers.
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Biological Activities of Lactose Octaacetate

Lactose octaacetate has been reported to exhibit a range of biological activities, including
antifungal, antiviral, and cytotoxic effects.[7][9] The exact mechanisms underlying these
activities are not yet fully elucidated and appear to be independent of specific signaling
pathway modulation.

» Antifungal Activity: Lactose octaacetate has shown moderate activity against various fungal
species, including Aspergillus niger, Penicillium sp., Rhizopus sp., and Fusarium
moniliforme.[7][8]

 Antiviral Activity: Studies have indicated antiviral activity against Poliovirus 1 (PV-1).[9]

o Cytotoxicity: Low cytotoxicity has been observed against Madin-Darby bovine kidney
(MDBK), human epithelial type 2 (HEp-2), and Madin-Darby canine kidney (MDCK) cell lines.

[7]

The following diagram provides a conceptual overview of the observed biological effects of
lactose octaacetate.

Conceptual Overview of Lactose Octaacetate's Biological Activities

Lactose Octaacetate

Observed Biological Effects

Antifungal Activity Antiviral Activity Cytotoxic Effects

| 1
Poteh*tial Cellular Targets/Me$hanisms (Hypothesizeg)

Fungal Cell Membrane Viral Replication Reduced Cancer
Disruption Inhibition Cell Viability
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Caption: Conceptual diagram of the biological activities of lactose octaacetate.

Applications in Drug Development

Lactose octaacetate serves as a versatile molecule in the pharmaceutical industry. Its primary
applications include:

» Synthetic Intermediate: It is a crucial starting material for the synthesis of more complex,
biologically active oligosaccharides and glycoconjugates.[1]

e Excipient: In its unmodified form, lactose is widely used as a diluent and filler in tablet and
capsule formulations. The acetylated form, due to its altered physicochemical properties, is
of interest for specialized drug delivery applications.[10]

Conclusion

The a- and B-isomers of lactose octaacetate are well-characterized compounds with distinct
properties. The synthesis of an anomeric mixture is straightforward, and the purification of the
thermodynamically more stable B-anomer can be readily achieved. While the biological
activities of lactose octaacetate are of interest, further research is needed to elucidate the
specific molecular mechanisms underlying these effects. This guide provides a solid foundation
of the current knowledge on these isomers, serving as a valuable resource for their synthesis,
characterization, and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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